4,4'-Oxydianiline
4,4'-Oxydianiline
4,4′-Oxydianiline is a potent carcinogen belonging to the class of aromatic amines. It is commonly used in the production of pesticides, pharmaceuticals, dyes, packaging of food products, etc.
4,4′-Oxydianiline is a flexible diamine and has been used to tailor the properties of octa(aminophenyl)-silsesquioxane cross-linked polyimide aerogels. It was also used in the preparation of novel polyimide hybrid nanocomposite containing polyhedral oligomeric silsesquioxane.
4,4'-diaminodiphenyl ether appears as odorless colorless crystals or an odorless fine, beige powder. (NTP, 1992)
4-Aminophenyl ether is an aromatic ether.
4,4′-Oxydianiline is a flexible diamine and has been used to tailor the properties of octa(aminophenyl)-silsesquioxane cross-linked polyimide aerogels. It was also used in the preparation of novel polyimide hybrid nanocomposite containing polyhedral oligomeric silsesquioxane.
4,4'-diaminodiphenyl ether appears as odorless colorless crystals or an odorless fine, beige powder. (NTP, 1992)
4-Aminophenyl ether is an aromatic ether.
Brand Name:
Vulcanchem
CAS No.:
101-80-4
VCID:
VC20847124
InChI:
InChI=1S/C12H12N2O/c13-9-1-5-11(6-2-9)15-12-7-3-10(14)4-8-12/h1-8H,13-14H2
SMILES:
C1=CC(=CC=C1N)OC2=CC=C(C=C2)N
Molecular Formula:
C12H12N2O
Molecular Weight:
200.24 g/mol
4,4'-Oxydianiline
CAS No.: 101-80-4
Cat. No.: VC20847124
Molecular Formula: C12H12N2O
Molecular Weight: 200.24 g/mol
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Specification
| Description | 4,4′-Oxydianiline is a potent carcinogen belonging to the class of aromatic amines. It is commonly used in the production of pesticides, pharmaceuticals, dyes, packaging of food products, etc. 4,4′-Oxydianiline is a flexible diamine and has been used to tailor the properties of octa(aminophenyl)-silsesquioxane cross-linked polyimide aerogels. It was also used in the preparation of novel polyimide hybrid nanocomposite containing polyhedral oligomeric silsesquioxane. 4,4'-diaminodiphenyl ether appears as odorless colorless crystals or an odorless fine, beige powder. (NTP, 1992) 4-Aminophenyl ether is an aromatic ether. |
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| CAS No. | 101-80-4 |
| Molecular Formula | C12H12N2O |
| Molecular Weight | 200.24 g/mol |
| IUPAC Name | 4-(4-aminophenoxy)aniline |
| Standard InChI | InChI=1S/C12H12N2O/c13-9-1-5-11(6-2-9)15-12-7-3-10(14)4-8-12/h1-8H,13-14H2 |
| Standard InChI Key | HLBLWEWZXPIGSM-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1N)OC2=CC=C(C=C2)N |
| Canonical SMILES | C1=CC(=CC=C1N)OC2=CC=C(C=C2)N |
| Boiling Point | Sublimes (NTP, 1992) 350.0 °C >300 °C |
| Colorform | Colorless crystals |
| Flash Point | 426 °F (NTP, 1992) 219 °C (closed cup) |
| Melting Point | 367 to 369 °F (NTP, 1992) 189 °C (decomposes |
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